4-Chloro-2-fluoro-5-(2-pyrimidyloxy)phenylisocyanate
Cat. No. B8333832
M. Wt: 265.63 g/mol
InChI Key: VIGGNLZELUUESW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06927193B2
Procedure details
4-Chloro-2-fluoro-5-(2-pyrimidinyloxy) benzenamine (2 g) and triethyl amine (1.7 g) were dissolved in anhydrous ethyl acetate (75 ml) and stirred under ice cooling. Triphosgene (2.5 g) dissolved in ethyl acetate (75 ml) was slowly added to the stirred solution. The solution was heated at reflux for 2 hr and filtered. Evaporation of the solvent afforded 2-(2-chloro-4-fluoro-5-isocyanatophenoxy)-pyrimidine which was used for the next step without further purification.
Quantity
2 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:7]([O:8][C:9]2[N:14]=[CH:13][CH:12]=[CH:11][N:10]=2)=[CH:6][C:5]([NH2:15])=[C:4]([F:16])[CH:3]=1.C(N(CC)CC)C.Cl[C:25](Cl)([O:27]C(=O)OC(Cl)(Cl)Cl)Cl>C(OCC)(=O)C>[Cl:1][C:2]1[CH:3]=[C:4]([F:16])[C:5]([N:15]=[C:25]=[O:27])=[CH:6][C:7]=1[O:8][C:9]1[N:10]=[CH:11][CH:12]=[CH:13][N:14]=1
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
|
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Smiles
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ClC1=CC(=C(C=C1OC1=NC=CC=N1)N)F
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Name
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Quantity
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1.7 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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75 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Two
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Name
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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ClC(Cl)(OC(OC(Cl)(Cl)Cl)=O)Cl
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
|
C(C)(=O)OCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred under ice cooling
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was slowly added to the stirred solution
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 2 hr
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Duration
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2 h
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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Evaporation of the solvent
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=C(OC2=NC=CC=N2)C=C(C(=C1)F)N=C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
